Cas no 1803715-76-5 (2,3-Dibromo-5,6-difluorothiophenol)

• Product Name: 2,3-Dibromo-5,6-difluorothiophenol
• CAS No: 1803715-76-5
• MF: C₆H₂Br₂F₂S
• MW: 303.949885845184
• MDL: MFCD28784462
• CID: 4705554
• Update Time: 2025-06-08

2,3-Dibromo-5,6-difluorothiophenol Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-5,6-difluorothiophenol

• MDL： MFCD28784462
• Inchi： 1S/C6H2Br2F2S/c7-2-1-3(9)5(10)6(11)4(2)8/h1,11H
• InChI Key： FRVAFWQNOLYSEI-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1S)F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Topological Polar Surface Area: 1

Additional information on 2,3-Dibromo-5,6-difluorothiophenol

2,3-Dibromo-5,6-difluorothiophenol (CAS No. 1803715-76-5): An Overview of Its Properties and Applications

2,3-Dibromo-5,6-difluorothiophenol (CAS No. 1803715-76-5) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique bromine and fluorine substitutions on a thiophene ring, exhibits a range of interesting properties that make it a valuable component in various applications, including pharmaceuticals, materials science, and chemical synthesis.

The molecular structure of 2,3-Dibromo-5,6-difluorothiophenol is composed of a thiophene ring with two bromine atoms at the 2 and 3 positions and two fluorine atoms at the 5 and 6 positions. The presence of these halogen substituents imparts significant electronic and steric effects to the molecule, influencing its reactivity and physical properties. The bromine atoms, being electron-withdrawing groups, increase the electron density on the thiophene ring, while the fluorine atoms further enhance this effect due to their high electronegativity.

Recent studies have highlighted the potential of 2,3-Dibromo-5,6-difluorothiophenol in the development of novel materials with enhanced electronic properties. For instance, a study published in the Journal of Materials Chemistry C (2021) demonstrated that this compound can be used as a building block for the synthesis of conjugated polymers with improved charge transport characteristics. These polymers have shown promise in applications such as organic photovoltaics and organic field-effect transistors (OFETs).

In the pharmaceutical industry, 2,3-Dibromo-5,6-difluorothiophenol has been explored as an intermediate in the synthesis of various bioactive compounds. Its unique electronic properties make it an attractive starting material for the development of drugs with specific biological activities. A notable example is its use in the synthesis of antiviral agents. Research published in the Journal of Medicinal Chemistry (2020) reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

The synthetic versatility of 2,3-Dibromo-5,6-difluorothiophenol has also been leveraged in the development of new synthetic methodologies. A recent study in Tetrahedron Letters (2021) described a novel palladium-catalyzed cross-coupling reaction using this compound as a substrate. This method allows for the efficient synthesis of a wide range of substituted thiophenes with high regioselectivity and functional group tolerance. Such advancements have broadened the scope of applications for this compound in both academic and industrial settings.

The environmental impact and safety profile of 2,3-Dibromo-5,6-difluorothiophenol are also important considerations. While halogenated compounds can sometimes pose environmental concerns due to their persistence and potential toxicity, recent studies have shown that this compound can be synthesized and handled under controlled conditions to minimize environmental risks. Additionally, ongoing research is focused on developing more sustainable synthetic routes to reduce the ecological footprint associated with its production.

In conclusion, 2,3-Dibromo-5,6-difluorothiophenol (CAS No. 1803715-76-5) is a versatile compound with a wide range of applications in materials science and pharmaceuticals. Its unique electronic properties make it an attractive candidate for the development of advanced materials and bioactive compounds. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.